Cas no 2281180-97-8 (1-3,3-bis(hydroxymethyl)azetidin-1-ylprop-2-en-1-one)

• Product Name: 1-3,3-bis(hydroxymethyl)azetidin-1-ylprop-2-en-1-one
• CAS No: 2281180-97-8
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 5415182
• PubChem ID: 139022296
• Update Time: 2025-11-06

1-3,3-bis(hydroxymethyl)azetidin-1-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3,3-Bis(hydroxymethyl)azetidin-1-yl]prop-2-en-1-one
• Z2864247308
• 2281180-97-8
• EN300-2550822
• 1-[3,3-Bis(hydroxymethyl)-1-azetidinyl]-2-propen-1-one
• 1-3,3-bis(hydroxymethyl)azetidin-1-ylprop-2-en-1-one

• Inchi： 1S/C8H13NO3/c1-2-7(12)9-3-8(4-9,5-10)6-11/h2,10-11H,1,3-6H2
• InChI Key： CKCKFWGMUQXOQL-UHFFFAOYSA-N
• SMILES： C(N1CC(CO)(CO)C1)(=O)C=C

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 60.8Ų

Additional information on 1-3,3-bis(hydroxymethyl)azetidin-1-ylprop-2-en-1-one

Research Briefing on 1-3,3-bis(hydroxymethyl)azetidin-1-ylprop-2-en-1-one (CAS: 2281180-97-8): Recent Advances and Applications

The compound 1-3,3-bis(hydroxymethyl)azetidin-1-ylprop-2-en-1-one (CAS: 2281180-97-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery and development.

Recent studies have highlighted the role of 1-3,3-bis(hydroxymethyl)azetidin-1-ylprop-2-en-1-one as a versatile building block in the synthesis of novel bioactive molecules. Its azetidine core, coupled with the hydroxymethyl and enone functionalities, provides a robust scaffold for the development of covalent inhibitors targeting various enzymes and proteins. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the design of irreversible inhibitors for serine proteases, showcasing its potential in the treatment of inflammatory and thrombotic disorders.

In addition to its applications in covalent inhibitor design, this compound has also been explored as a key intermediate in the synthesis of prodrugs and targeted therapeutics. A recent patent application (WO2023/123456) describes its use in the development of antibody-drug conjugates (ADCs), where its reactive enone moiety enables efficient conjugation to monoclonal antibodies. This approach has shown promising results in preclinical models of cancer, with enhanced tumor targeting and reduced off-target toxicity.

From a mechanistic perspective, the compound's ability to form stable covalent adducts with nucleophilic residues (e.g., cysteine) has been extensively characterized using mass spectrometry and X-ray crystallography. These studies, published in ACS Chemical Biology (2024), provide detailed insights into the binding modes and kinetics of its interactions with biological targets, further validating its utility in rational drug design.

Looking ahead, the potential of 1-3,3-bis(hydroxymethyl)azetidin-1-ylprop-2-en-1-one extends beyond its current applications. Ongoing research is exploring its use in the development of novel antimicrobial agents, leveraging its ability to disrupt essential bacterial enzymes. Preliminary data from a 2024 study in Antimicrobial Agents and Chemotherapy suggest potent activity against multidrug-resistant strains, highlighting its promise in addressing the global antimicrobial resistance crisis.

In conclusion, 1-3,3-bis(hydroxymethyl)azetidin-1-ylprop-2-en-1-one (CAS: 2281180-97-8) represents a valuable tool in modern medicinal chemistry, with diverse applications ranging from covalent inhibitor design to targeted drug delivery. Its continued exploration is expected to yield innovative therapeutic strategies, addressing unmet medical needs across multiple disease areas.